Cas no 1378598-49-2 (6-fluoro-5-nitropyridine-3-carbonitrile)
1378598-49-2 structure
Product Name:6-fluoro-5-nitropyridine-3-carbonitrile
CAS No:1378598-49-2
MF:C6H2FN3O2
MW:167.097383975983
MDL:MFCD18905818
CID:2950419
Update Time:2025-09-26
6-fluoro-5-nitropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-5-nitronicotinonitrile
- 6-fluoro-5-nitropyridine-3-carbonitrile
- 6-Fluoro-5-nitro-3-pyridinecarbonitrile
-
- MDL: MFCD18905818
- Inchi: 1S/C6H2FN3O2/c7-6-5(10(11)12)1-4(2-8)3-9-6/h1,3H
- InChI Key: ZCHAOVDENRPXAK-UHFFFAOYSA-N
- SMILES: FC1C(=CC(C#N)=CN=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 231
- XLogP3: 0.8
- Topological Polar Surface Area: 82.5
Experimental Properties
- Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
6-fluoro-5-nitropyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009150-250mg |
6-Fluoro-5-nitronicotinonitrile |
1378598-49-2 | 95% | 250mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A029009150-1g |
6-Fluoro-5-nitronicotinonitrile |
1378598-49-2 | 95% | 1g |
$2,779.20 | 2022-04-02 | |
| eNovation Chemicals LLC | Y0994235-5g |
6-Fluoro-5-nitronicotinonitrile |
1378598-49-2 | 95% | 5g |
$2800 | 2024-08-02 | |
| Enamine | EN300-321447-1.0g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 1.0g |
$1150.0 | 2023-02-24 | ||
| Enamine | EN300-321447-2.5g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 2.5g |
$2384.0 | 2023-09-04 | ||
| Enamine | EN300-321447-5.0g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 5.0g |
$3018.0 | 2023-02-24 | ||
| Enamine | EN300-321447-10.0g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 10.0g |
$3795.0 | 2023-02-24 | ||
| Enamine | EN300-321447-1g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 1g |
$1150.0 | 2023-09-04 | ||
| Enamine | EN300-321447-5g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 5g |
$3018.0 | 2023-09-04 | ||
| Enamine | EN300-321447-10g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 10g |
$3795.0 | 2023-09-04 |
6-fluoro-5-nitropyridine-3-carbonitrile Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
1378598-49-2 (6-fluoro-5-nitropyridine-3-carbonitrile) Related Products
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- 1807293-40-8(2-Fluoro-3-nitroisonicotinonitrile)
- 55286-12-9(2-Fluoro-5-nitronicotinonitrile)
- 1806842-17-0(5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine)
- 72587-16-7(2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine)
- 58602-02-1(2,6-Difluoro-3-nitropyridine)
- 1480-87-1(2-Fluoro-3-nitropyridine)
- 19346-44-2(2-Fluoro-5-methyl-3-nitropyridine)
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